Cas no 89-39-4 (1,4-Dimethoxy-2-nitrobenzene)

1,4-Dimethoxy-2-nitrobenzene structure
1,4-Dimethoxy-2-nitrobenzene structure
Product Name:1,4-Dimethoxy-2-nitrobenzene
CAS No:89-39-4
MF:C8H9NO4
MW:183.161362409592
MDL:MFCD00024211
CID:721957
PubChem ID:87567284
Update Time:2024-10-26

1,4-Dimethoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dimethoxy-2-nitrobenzene
    • 1.4-Dimethoxy-2-nitrobenzene
    • Benzene,1,4-dimethoxy-2-nitro-
    • Nitrodimethylhydroquinone
    • 2-Nitrohydroquinone Dimethyl Ether
    • 2,5-Dimethoxynitrobenzene
    • Benzene, 1,4-dimethoxy-2-nitro-
    • 26K58PSU0G
    • UPTOWXNJLZJTGD-UHFFFAOYSA-N
    • Benzene,4-dimethoxy-2-nitro-
    • o-Nitro-p-methoxyanisole
    • NSC1321
    • Anisole, p-methoxy-o-nitro-
    • 2-Nitro-1,4-dimethoxybenzene
    • 1,4-Dimethoxy-3-nitrobenzene
    • Nitrobenzene, 2,5-dimethoxy-
    • Nitrohydroquinone dimethyl ether
    • 1,4-dimethoxy-2-nitro-benzene
    • 1,4-Dimethoxy-2-nitrobenzene (ACI)
    • NSC 1321
    • NSC 37986
    • NSC37986
    • DB-057130
    • D85875
    • NITRO-P-METHOXYANISOLE, O-
    • SY084665
    • AI3-24179
    • D0638
    • W-109328
    • UNII-26K58PSU0G
    • DTXSID5058987
    • AS-59478
    • Q27254105
    • BBL002083
    • 89-39-4
    • NS00003841
    • MFCD00024211
    • STK118518
    • CS-0312596
    • InChI=1/C8H9NO4/c1-12-6-3-4-8(13-2)7(5-6)9(10)11/h3-5H,1-2H
    • AG-664/01305043
    • EC 201-903-4
    • BZ87760000
    • NIOSH/BZ8776000
    • NSC-1321
    • NSC-37986
    • EINECS 201-903-4
    • AKOS000114205
    • SCHEMBL4063903
    • MDL： MFCD00024211
    • Inchi： 1S/C8H9NO4/c1-12-6-3-4-8(13-2)7(5-6)9(10)11/h3-5H,1-2H3
    • InChI Key： UPTOWXNJLZJTGD-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C(OC)=CC=C(OC)C=1)=O

Computed Properties

  • Exact Mass: 183.05300
  • Monoisotopic Mass: 183.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 64.3

Experimental Properties

  • Density: 1.1666
  • Melting Point: 70.0 to 73.0 deg-C
  • Boiling Point: 169°C/13mmHg(lit.)
  • Flash Point: 156.7°C
  • Refractive Index: 1.5310 (estimate)
  • PSA: 64.28000
  • LogP: 2.13520

1,4-Dimethoxy-2-nitrobenzene Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,4-Dimethoxy-2-nitrobenzene Pricemore >>

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1,4-Dimethoxy-2-nitrobenzene Production Method

Production Method 1

150-78-7 150-78-7
89-39-4 89-39-4
Reaction Conditions
1.1 Reagents: Methanesulfonic anhydride ,  Phosphonium, triphenyl(phenylmethyl)-, nitrate (1:1) ;  5 min, rt
Reference
A fast and mild method for nitration of aromatic rings
Hajipour, Abdol R.; Ruoho, Arnold E., Phosphorus, 2004, 179(2), 221-226

Production Method 2

150-78-7 150-78-7
89-39-4 89-39-4
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Selectfluor Solvents: Acetonitrile
Reference
Novel process for generating useful electrophiles from common anions using Selectfluor fluorination agent
Syvret, Robert G.; Butt, Kathleen M.; Nguyen, Tung P.; Bulleck, Victoria L.; Rieth, Ryan D., Journal of Organic Chemistry, 2002, 67(13), 4487-4493

Production Method 3

150-78-7 150-78-7
89-39-4 89-39-4
Reaction Conditions
1.1 Reagents: Nitric acid Solvents: Acetic acid ,  Water
Reference
Phenoxyquinones. II. The diphenoxyquinones
Ungnade, Herbert E.; Zilch, Karl T., Journal of Organic Chemistry, 1951, 16, 64-9

Production Method 4

150-78-7 150-78-7
89-39-4 89-39-4
Reaction Conditions
1.1 Reagents: Nitrogen dioxide Solvents: Dichloromethane
Reference
A mild one-pot procedure for the polynitration of activated arenes. Convenient preparation of dinitro- and trinitrodialkoxybenzenes
Nose, Masatoshi; Suzuki, Hitomi, Synthesis, 2000, (11), 1539-1542

Production Method 5

150-78-7 150-78-7
89-39-4 89-39-4
Reaction Conditions
1.1 Reagents: Nitric acid Solvents: Acetic acid ,  Dichloromethane ;  2 h, 0 °C
Reference
Hydrogen bonded arylamide-linked cholesteryl dimesogenic liquid crystals: a study of the length and side chain effects
Wang, Gui-Tao; Zhao, Xin; Li, Zhan-Ting, Tetrahedron, 2011, 67(1), 48-57

Production Method 6

150-78-7 150-78-7
89-39-4 89-39-4
Reaction Conditions
1.1 Reagents: Cupric nitrate ;  30 min, 70 - 80 °C
Reference
Zeolite H-Y-supported copper(II) nitrate. A simple and effective solid-supported reagent for nitration of phenols and their derivatives
Lalitha, A.; Sivakumar, K., Synthetic Communications, 2008, 38(11), 1745-1752

Production Method 7

150-78-7 150-78-7
89-39-4 89-39-4
Reaction Conditions
1.1 Reagents: Phosphorus pentoxide ,  Silica ;  30 s, rt
1.2 Reagents: Nitric acid ;  3 min, rt
Reference
Nitric acid in the presence of P2O5 supported on silica gel - a useful reagent for nitration of aromatic compounds under solvent-free conditions
Hajipour, Abdol Reza; Ruoho, Arnold E., Tetrahedron Letters, 2005, 46(48), 8307-8310

Production Method 8

150-78-7 150-78-7
89-39-4 89-39-4
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) ,  Nitric acid Solvents: Diethyl ether
Reference
Studies on quinones. Part 16. An improved method for releasing quinones from hydroquinone dimethyl ethers with acid-impregnated manganese dioxide under ultrasonic irradiation
Araya, Ramiro; Tapia, Ricardo; Valderrama, Jaime A., Journal of Chemical Research, 1987, (3), 84-5

Production Method 9

150-78-7 150-78-7
89-39-4 89-39-4
Reaction Conditions
1.1 Solvents: Acetonitrile
Reference
Aromatic nitration with ion radical pairs [ArH·+,NO2·] as reactive intermediates. Time-resolved studies of charge-transfer activation of dialkoxybenzenes
Sankararaman, S.; Haney, W. A.; Kochi, Jay K., Journal of the American Chemical Society, 1987, 109(17), 5235-49

Production Method 10

150-78-7 150-78-7
89-39-4 89-39-4
Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ,  Guanidine nitrate Catalysts: Copper sulfate Solvents: Acetonitrile ;  4 h, rt
Reference
Acid-Free Copper-Catalyzed Electrophilic Nitration of Electron-Rich Arenes with Guanidine Nitrate
Li, Wen-Pei; Cheng, Guo; Li, Si-Yuan; Lin, Cheng-Zhou; Guan, Xiao-Yu; et al, Journal of Organic Chemistry, 2022, 87(5), 3834-3840

Production Method 11

150-78-7 150-78-7
89-39-4 89-39-4
Reaction Conditions
1.1 Reagents: tert-Butyl nitrite Solvents: Dichloromethane ;  6 h, rt
Reference
Metal-free Transformations of Nitrogen-Oxyanions to Ammonia via Oxoammonium Salt
Sahana, Tuhin ; Mondal, Aditesh ; Anju, Balakrishnan S. ; Kundu, Subrata, Angewandte Chemie, 2021, 60(38), 20661-20665

Production Method 12

150-78-7 150-78-7
89-39-4 89-39-4
Reaction Conditions
1.1 Reagents: Oxygen ,  2407717-84-2 ;  2 h, 25 °C
Reference
3-(Ethoxycarbonyl)-1-(5-methyl-5-(nitrosooxy)hexyl)pyridin-1-ium cation: A green alternative to tert-butyl nitrite for synthesis of nitro-group-containing arenes and drugs at room temperature
Natarajan, Palani; Chaudhary, Renu; Rani, Neetu; Sakshi; Venugopalan, Paloth, Tetrahedron Letters, 2020, 61(9),

Production Method 13

150-78-7 150-78-7
89-39-4 89-39-4
Reaction Conditions
1.1 Reagents: Ferric nitrate Solvents: Acetonitrile ;  10 min, rt; 40 min, rt
Reference
Electron-Driven Nitration of Unsaturated Hydrocarbons
Patra, Subrata ; Mosiagin, Ivan; Giri, Rahul ; Nauser, Thomas; Katayev, Dmitry, Angewandte Chemie, 2023, 62(28),

Production Method 14

150-78-7 150-78-7
89-39-4 89-39-4
Reaction Conditions
1.1 Reagents: Nitric acid
Reference
Azo pigment derivatives of 4-(alkylaminosulfonyl)-2,5-dimethoxyaniline
Sebe, Ion; Floru, Lucian; Ionescu, Dumitru; Vladescu, Constantin, Revistade Chimie (Bucharest, 1983, 34(5), 398-402

Production Method 15

150-78-7 150-78-7
89-39-4 89-39-4
Reaction Conditions
1.1 Reagents: Nitric acid, ammonium cerium(3+) salt (5:2:1), tetrahydrate Solvents: Acetic anhydride ;  14 h, 25 °C
Reference
A mild and efficient method for the mononitration of aromatic compounds by cerium(III) ammonium nitrate in acetic anhydride
Tanemura, Kiyoshi; Suzuki, Tsuneo; Nishida, Yoko; Satsumabayashi, Koko; Horaguchi, Takaaki, Journal of Chemical Research, 2003, (8), 497-499

Production Method 16

150-78-7 150-78-7
89-39-4 89-39-4
Reaction Conditions
1.1 Reagents: Cupric nitrate Solvents: Diethyl ether ,  Acetic anhydride
Reference
The nitration of electron-rich aromatics
Dwyer, C. L.; Holzapfel, C. W., Tetrahedron, 1998, 54(27), 7843-7848

Production Method 17

150-78-7 150-78-7
89-39-4 89-39-4
Reaction Conditions
1.1 Reagents: Nitric acid Solvents: Water
Reference
Improved technology for synthesis of 2,5-dimethoxybenzenamine
Cai, Chun; Lu, Chunxu, Ranliao Gongye, 2000, 37(2), 14-15

1,4-Dimethoxy-2-nitrobenzene Raw materials

1,4-Dimethoxy-2-nitrobenzene Preparation Products

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